Cas no 887035-89-4 (1-(4-Fluoro-phenyl)-5-methyl-1h-1,2,3triazole-4-carboxylic acid)

• Product Name: 1-(4-Fluoro-phenyl)-5-methyl-1h-1,2,3triazole-4-carboxylic acid
• CAS No: 887035-89-4
• MF: C₁₀H₈FN₃O₂
• MW: 221.187825202942
• MDL: MFCD07397776
• CID: 1056603
• PubChem ID: 6494334
• Update Time: 2025-07-25

1-(4-Fluoro-phenyl)-5-methyl-1h-1,2,3triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• 1-(4-Fluoro-phenyl)-5-methyl-1H-[1,2,3]triazole-4-carboxylic acid
• 1-(4-Fluorophenyl)-5-methyl-1,2,3-triazole-4-carboxylic Acid
• 1-(4-fluorophenyl)-5-methyltriazole-4-carboxylic acid
• cid_6494334
• BDBM45780
• AEXWTPJOQWLAFH-UHFFFAOYSA-N
• HMS3434L20
• BBL022610
• KM2728
• SBB085431
• HTS001250
• STL139307
• TRA0014
• 887035-89-4
• BS-3099
• AKOS000301635
• A861553
• 1-(4-fluorophenyl)-5-methyl-4-triazolecarboxylic acid
• SY014319
• 1-(4-fluorophenyl)-5-methyl-triazole-4-carboxylic acid
• DTXSID60424642
• BB 0242697
• 1-(4-Fluorophenyl)-5-methyl-1 pound not2 pound not3-triazole-4-carboxylic Acid
• CS-0247048
• SCHEMBL3402693
• AC-23624
• Z235333751
• CCG-126764
• MLS-0111567.0001
• EN300-35477
• MFCD07397776
• CHEMBL1608691
• 1-(4-Fluoro-phenyl)-5-methyl-1H-[1,2,3]triazol e-4-carboxylic acid
• FT-0721334
• DB-078137
• 1-(4-Fluoro-phenyl)-5-methyl-1h-1,2,3triazole-4-carboxylic acid

• MDL： MFCD07397776
• Inchi： 1S/C10H8FN3O2/c1-6-9(10(15)16)12-13-14(6)8-4-2-7(11)3-5-8/h2-5H,1H3,(H,15,16)
• InChI Key： AEXWTPJOQWLAFH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C)=C(C(=O)O)N=N1

Computed Properties

• Exact Mass: 221.06000
• Monoisotopic Mass: 221.06005467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68
• XLogP3: 1.7

Experimental Properties

• PSA: 68.01000
• LogP: 1.41300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(4-Fluoro-phenyl)-5-methyl-1h-1,2,3triazole-4-carboxylic acid

Recent Advances in the Study of 1-(4-Fluoro-phenyl)-5-methyl-1h-1,2,3triazole-4-carboxylic acid (CAS: 887035-89-4)

The compound 1-(4-Fluoro-phenyl)-5-methyl-1h-1,2,3triazole-4-carboxylic acid (CAS: 887035-89-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a triazole core, has been investigated for its role in drug discovery, particularly as a building block for novel bioactive molecules. Recent studies have explored its synthesis, structural modifications, and biological activities, shedding light on its promising pharmacological properties.

One of the key areas of research has focused on the synthetic pathways for 1-(4-Fluoro-phenyl)-5-methyl-1h-1,2,3triazole-4-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which significantly improved the yield and purity of the compound. The researchers emphasized the importance of the fluorine substituent in enhancing the compound's metabolic stability and binding affinity to target proteins, making it a valuable scaffold for further derivatization.

In addition to its synthetic utility, the biological activities of 1-(4-Fluoro-phenyl)-5-methyl-1h-1,2,3triazole-4-carboxylic acid have been extensively studied. A recent preprint on bioRxiv (2024) reported its inhibitory effects on certain kinases involved in inflammatory pathways. The compound demonstrated selective inhibition of p38 MAP kinase, a key player in cytokine production, suggesting its potential as an anti-inflammatory agent. Further in vitro and in vivo studies are underway to validate these findings and explore its therapeutic potential in autoimmune diseases.

Another noteworthy development is the incorporation of this triazole derivative into larger pharmacophores. A research group at the University of Cambridge (2024) designed a series of hybrid molecules by conjugating 1-(4-Fluoro-phenyl)-5-methyl-1h-1,2,3triazole-4-carboxylic acid with known anticancer agents. Preliminary results indicated enhanced cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The researchers attributed this effect to the compound's ability to modulate drug efflux pumps, thereby overcoming multidrug resistance.

Despite these promising findings, challenges remain in the development of 1-(4-Fluoro-phenyl)-5-methyl-1h-1,2,3triazole-4-carboxylic acid as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Nevertheless, the compound's versatility and demonstrated biological activities position it as a valuable tool in drug discovery and a subject of ongoing research in the chemical biology and pharmaceutical communities.